Acifluorfen Acifluorfen Acifluorfen is a member of the class of benzoic acids that is 2-nitrobenzoic acid in which the hydrogen at position 5 is replaced by a 2-chloro-4-(trifluoromethyl)phenoxy group. It is a herbicide used for the post-emergence control of a variety of annual broadleaf weeds. It has a role as a herbicide, an agrochemical and an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor. It is a member of benzoic acids, an organochlorine compound, an organofluorine compound, an aromatic ether, a monocarboxylic acid and a C-nitro compound.
Acifluorfen, also known as blazer or tackle, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. Acifluorfen exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acifluorfen is primarily located in the membrane (predicted from logP). Acifluorfen is a potentially toxic compound.
Acifluorfen is a protoporphyrinogen oxidase inhibitor.
